Cas no 71366-28-4 (5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo-)
71366-28-4 structure
Product Name:5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo-
CAS No:71366-28-4
MF:C6H8N2O4
MW:172.138721466064
CID:564905
PubChem ID:194385
Update Time:2025-04-19
5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo-
- homoibotenic acid
- 3-(3-Oxo-2,3-dihydro-1,2-oxazol-5-yl)alanine
- 5-isoxazolepropanoic acid, alpha-amino-2,3-dihydro-3-oxo-
- PDSP2_001449
- CHEMBL9907
- DTXSID70991698
- PDSP1_001465
- alpha-amino-3-hydroxy-5-isoxazole-propionic acid
- 5-Isoxazolepropanoic acid, alpha-amino-2,3-dihydro-3-oxo-, (+-)-
- (R)-HIBO
- 2-amino-3-(3-oxo-1,2-oxazol-5-yl)propanoic acid
- 3-(3-Hydroxy-1,2-oxazol-5-yl)alanine
- SCHEMBL5303367
- 2-Amino-3-(3-oxo-2,3-dihydroisoxazol-5-yl)propanoic acid
- 71366-28-4
-
- Inchi: 1S/C6H8N2O4/c7-4(6(10)11)1-3-2-5(9)8-12-3/h2,4H,1,7H2,(H,8,9)(H,10,11)
- InChI Key: PEHXWVXZPICGAV-UHFFFAOYSA-N
- SMILES: O1C(=CC(N1)=O)CC(C(=O)O)N
Computed Properties
- Exact Mass: 172.04844
- Monoisotopic Mass: 172.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.6
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 101.65
5-Isoxazolepropanoicacid, a-amino-2,3-dihydro-3-oxo- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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